Cas no 89422-42-4 (Butanoic acid, 3-(acetyloxy)-, methyl ester)

• Product Name: Butanoic acid, 3-(acetyloxy)-, methyl ester
• CAS No: 89422-42-4
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 601472
• PubChem ID: 529302
• Update Time: 2025-04-19

Butanoic acid, 3-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(acetyloxy)-, methyl ester
• SCHEMBL7691229
• 89422-42-4
• Methyl butanoate, 3-acetoxy
• GSQSJDKJUCRGGT-UHFFFAOYSA-N
• Methyl-3-acetoxybutanoate
• (2E)-N-(3-Methyl-1H-pyrazol-5-yl)-3-phenyl-2-propenamide
• methyl 3-acetoxybutanoate

• Inchi： 1S/C7H12O4/c1-5(11-6(2)8)4-7(9)10-3/h5H,4H2,1-3H3
• InChI Key： GSQSJDKJUCRGGT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)CC(=O)OC

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų